5,7-Dichloroquinolin-8-yl 2-nitrobenzoate
Description
5,7-Dichloroquinolin-8-yl 2-nitrobenzoate, also known as DCQNB, is a chemical compound that has been widely studied for its biochemical and physiological effects. It is a potent antagonist of the muscarinic acetylcholine receptor and has been used as a research tool to investigate the role of this receptor in various physiological processes.
Scientific Research Applications
Corrosion Inhibition
One application involves the use of 8-hydroxyquinoline derivatives as efficient corrosion inhibitors for mild steel in hydrochloric acid environments. Novel heterocyclic compounds based on the 8-hydroxyquinoline moiety have been synthesized and shown to protect metal surfaces from corrosion, with significant inhibition performance achieved at optimal concentrations. These compounds form protective layers on the metal surface through adsorption, as supported by Density Functional Theory (DFT) calculations and Monte Carlo Simulations (M. Rbaa et al., 2019) [https://consensus.app/papers/8hydroxyquinoline-derivatives-corrosion-inhibitors-rbaa/8cc6be35514d5dfc9cde3cf11d70ba81/?utm_source=chatgpt].
Dye Synthesis
Research into the synthesis and characterization of new azo dyes derived from 5-chloro-8-hydroxy quinoline reveals the influence of withdrawing chloro groups on the electron absorption spectra of these dyes. The study provides insights into the spectral properties and acidity constants (pKa) of the synthesized dyes, contributing to the understanding of azo and hydrazone tautomers through DFT calculations (Fatemeh Ashouri Mirsadeghi et al., 2022) [https://consensus.app/papers/synthesis-characterization-spectroscopic-properties-mirsadeghi/22c04c9a08cd507b91d3bc7d6e2369c9/?utm_source=chatgpt].
Crystallography and Hydrogen Bonding
Several studies have focused on the crystal structures of hydrogen-bonded cocrystals involving compounds like 5-nitroquinoline and chloro- and nitro-substituted benzoic acids. These studies highlight the role of hydrogen bonding in establishing the crystal structures of these compounds, providing valuable information for the design of molecular materials with desired properties (Kazuma Gotoh et al., 2019) [https://consensus.app/papers/structures-isomeric-hydrogenbonded-cocrystals-gotoh/b9542baa0a365fa39246a1ef8e1f2f4f/?utm_source=chatgpt].
properties
IUPAC Name |
(5,7-dichloroquinolin-8-yl) 2-nitrobenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H8Cl2N2O4/c17-11-8-12(18)15(14-9(11)5-3-7-19-14)24-16(21)10-4-1-2-6-13(10)20(22)23/h1-8H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RJGJBNLHGDQKMQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)OC2=C(C=C(C3=C2N=CC=C3)Cl)Cl)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H8Cl2N2O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.1 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5,7-Dichloro-8-quinolyl 2-nitrobenzoate | |
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